Cas no 1158994-78-5 (1,2,4-Thiadiazol-5-amine, 3-phenyl-n-propyl-)

• Product Name: 1,2,4-Thiadiazol-5-amine, 3-phenyl-n-propyl-
• CAS No: 1158994-78-5
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 2192482
• Update Time: 2023-04-05

1,2,4-Thiadiazol-5-amine, 3-phenyl-n-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, 3-phenyl-n-propyl-

• Inchi： 1S/C11H13N3S/c1-2-8-12-11-13-10(14-15-11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,13,14)
• InChI Key： IGRJIURKZUFBIJ-UHFFFAOYSA-N
• SMILES： S1C(NCCC)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 219.083
• Monoisotopic Mass: 219.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66A^2